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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Acid
Red 249, a synthetic dye used in various industrial and research applications. The following

sections detail the chemical and physical properties, toxicological data, handling and storage

procedures, emergency protocols, and waste disposal of this compound. This document is

intended for use by professionals in laboratory and manufacturing settings.

Chemical and Physical Properties
Acid Red 249 is a dark red powder.[1] It is an anionic dye, soluble in water and slightly soluble

in ethanol.[2][3] The molecular formula is C29H20ClN3Na2O10S3, and it has a molecular

weight of 748.11 g/mol .[2][4][5]

Table 1: Physical and Chemical Properties of Acid Red 249
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Property Value References

Appearance Dark red powder [1][3]

CAS Number 6416-66-6 [4][6]

Molecular Formula C29H20ClN3Na2O10S3 [4][5][7]

Molecular Weight 748.11 g/mol [4][5][7]

Solubility
Soluble in water, slightly

soluble in ethanol
[2][3]

pH 7.5 (in aqueous solution) [4]

Odor Odorless [4]

Stability
Stable under normal

temperatures and pressures
[4]

Toxicological Information
Detailed toxicological studies on Acid Red 249 are limited. Most available safety data sheets

indicate that specific LD50 and LC50 values have not been determined.[4] However, the

substance is considered harmful if swallowed, and may cause irritation to the skin, eyes, and

respiratory tract.[4]

Table 2: Summary of Toxicological Data for Acid Red 249
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Endpoint Result References

Acute Oral Toxicity
Harmful if swallowed. May

cause gastrointestinal irritation.
[4]

Acute Dermal Toxicity
May cause skin irritation in

sensitive individuals.
[4]

Acute Inhalation Toxicity
May cause irritation of the

respiratory tract.
[4]

Eye Irritation
May cause irritation and

inflammation.
[4]

Carcinogenicity
Not listed by ACGIH, IARC,

NIOSH, NTP, or OSHA.
[4]

Mutagenicity

Mutagenicity data has been

reported, but specific results

are not readily available.

[4]

LD50/LC50 Data not available. [4]

Handling and Storage
Proper handling and storage of Acid Red 249 are crucial to minimize exposure and ensure

safety in the laboratory.

Handling
Ventilation: Use with adequate ventilation to minimize dust generation and accumulation.[4]

Local exhaust ventilation is recommended.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves (such as nitrile or butyl rubber), safety goggles with side shields,

and a lab coat.[4][6] In dusty conditions, a NIOSH-approved respirator should be worn.[4]

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in areas

where the chemical is handled or stored.[6]
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Storage
Conditions: Store in a cool, dry, well-ventilated area.[4][6]

Containers: Keep containers tightly closed to prevent contamination and moisture

absorption.[4][6]

Incompatibilities: Avoid contact with strong oxidizing agents, strong reducing agents, strong

acids, and strong bases.[4][6]

Emergency Procedures
First Aid Measures
Table 3: First Aid Procedures for Acid Red 249 Exposure

Exposure Route First Aid Measures References

Inhalation

Move the exposed person to

fresh air. If breathing is difficult,

seek medical attention.

[6]

Skin Contact

Wash the affected area with

soap and water. If irritation

persists, seek medical

attention.

[6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding the eyelids

open. Seek medical attention.

[6]

Ingestion

Do not induce vomiting. Rinse

mouth thoroughly with water.

Seek immediate medical

attention.

[6]

Spill Response
In the event of a spill, follow these procedures to ensure safe cleanup:
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Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further spread of the material.

Absorb: For small spills, use an inert absorbent material.

Collect: Carefully sweep or vacuum the spilled material into a suitable, labeled container for

disposal.[6] Avoid generating dust.[6]

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of the waste material in accordance with local, state, and federal

regulations.

Initial Actions Containment & Cleanup Final Steps

Evacuate Area Ensure Ventilation Wear Appropriate PPE Contain Spill Collect Material Decontaminate Area Dispose of Waste Report Incident

Click to download full resolution via product page

Caption: Workflow for handling an Acid Red 249 spill.

Fire-Fighting Measures
Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as

carbon dioxide, dry chemical powder, or foam.[6]

Hazardous Combustion Products: Burning may produce irritating and toxic fumes, including

oxides of carbon, nitrogen, and sulfur.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[6]
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Ecological Information
There is limited data available on the ecological effects of Acid Red 249.[8] As with many

synthetic dyes, it is important to prevent its release into the environment.

Table 4: Ecological Data for Acid Red 249

Parameter Result References

Toxicity to fish No data available [8]

Toxicity to daphnia and other

aquatic invertebrates
No data available [8]

Toxicity to algae No data available [8]

Disposal Considerations
Dispose of waste material in accordance with all applicable local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

Experimental Protocols
Detailed experimental protocols for the toxicological and ecological assessment of Acid Red
249 are not publicly available. The data presented in this guide are derived from standard

Safety Data Sheets provided by manufacturers and suppliers. For specific experimental use, it

is recommended to consult the supplier's most recent SDS and conduct a thorough risk

assessment.

Conclusion
Acid Red 249 is a useful dye in various applications, but it requires careful handling to mitigate

potential hazards. Adherence to the safety precautions outlined in this guide, including the use

of appropriate personal protective equipment, proper storage, and established emergency

procedures, is essential for maintaining a safe working environment. Researchers and

laboratory personnel should familiarize themselves with this information before working with

this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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